Cas no 2891581-06-7 (AR antagonist 1 (hydrochloride))

• Product Name: AR antagonist 1 (hydrochloride)
• CAS No: 2891581-06-7
• MF: C₁₅H₂₀Cl₂N₂O
• MW: 315.238101959229
• CID: 6801203
• PubChem ID: 118435272
• Update Time: 2025-06-08

AR antagonist 1 (hydrochloride) Chemical and Physical Properties

Names and Identifiers

• TRANS-4-(3-AMINO-2,2,4,4-TETRAMETHYLCYCLOBUTOXY)-2-CHLOROBENZONITRILE HYDROCHLORIDE
• G15026
• SCHEMBL17162086
• 2891581-06-7
• 4-(trans-3-amino-2,2,4,4-tetramethylcyclobutoxy)-2-chlorobenzonitrile hydrochloride
• 1818885-55-0
• G15027
• 2891598-69-7
• EN300-22105415
• SHISKTDDIFARGI-UBRLZZGHSA-N
• AR antagonist 1 hydrochloride
• 4-(3-amino-2,2,4,4-tetramethylcyclobutoxy)-2-chlorobenzonitrile hydrochloride
• trans-4-(3-amino-2,2,4,4-tetramethyl-cyclobutoxy)-2-chloro-benzonitrile HCl
• MS-24627
• CIS-4-(3-AMINO-2,2,4,4-TETRAMETHYL-CYCLOBUTOXY)-2-CHLORO-BENZONITRILE,HYDROCHLORIDE
• 4-((1r,3r)-3-amino-2,2,4,4-tetramethylcyclobutoxy)-2-chlorobenzonitrile hydrochloride
• AR antagonist 1 (hydrochloride)
• SCHEMBL17162084
• PS-16688
• 2-chloro-4-[(1r,3r)-3-amino-2,2,4,4-tetramethylcyclobutoxy]benzonitrile hydrochloride
• SY344485
• Benzonitrile, 4-[(trans-3-amino-2,2,4,4-tetramethylcyclobutyl)oxy]-2-chloro-, hydrochloride (1:1)
• 4-(3-amino-2,2,4,4-tetramethyl-cyclobutoxy)-2-chloro-benzonitrile;hydrochloride
• F71045
• PS-16687
• HY-130845A
• CS-0137032
• 4-(3-AMINO-2,2,4,4-TETRAMETHYL-CYCLOBUTOXY)-2-CHLORO-BENZONITRILE HYDROCHLORIDE
• ZB0750
• DA-71005
• cis-4-(3-amino-2,2,4,4-tetramethyl-cyclobutoxy)-2-chloro-benzonitrile;hydrochloride
• MFCD30729667

• Inchi： 1S/C15H19ClN2O.ClH/c1-14(2)12(18)15(3,4)13(14)19-10-6-5-9(8-17)11(16)7-10;/h5-7,12-13H,18H2,1-4H3;1H
• InChI Key： SHISKTDDIFARGI-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1)OC1C(C)(C)C(C1(C)C)N.Cl

Computed Properties

• Exact Mass: 314.0952687g/mol
• Monoisotopic Mass: 314.0952687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59Ų

Additional information on AR antagonist 1 (hydrochloride)

AR Antagonist 1 (Hydrochloride) and Its Significance in Modern Research

AR antagonist 1 (hydrochloride), with the CAS number 2891581-06-7, represents a critical compound in the realm of pharmaceutical research and development. This compound, specifically designed as an antagonist for the androgen receptor (AR), has garnered significant attention due to its potential applications in treating a variety of medical conditions. The androgen receptor is a nuclear receptor that is primarily involved in the development and maintenance of male characteristics, as well as playing a role in various physiological processes. By targeting this receptor, AR antagonist 1 (hydrochloride) aims to modulate pathways that are associated with conditions such as prostate cancer, benign prostatic hyperplasia (BPH), and certain hormonal disorders.

The hydrochloride salt form of AR antagonist 1 enhances the stability and bioavailability of the compound, making it more suitable for therapeutic use. This formulation ensures that the active pharmaceutical ingredient (API) is delivered effectively to target tissues, thereby maximizing its therapeutic potential. The development of such compounds is a testament to the ongoing advancements in medicinal chemistry, where precision and specificity are key to achieving desired outcomes.

In recent years, there has been a surge in research focused on AR antagonists due to their promising role in oncology. Prostate cancer, being one of the most prevalent forms of cancer globally, has seen significant interest in therapies that can inhibit AR signaling. Studies have shown that AR antagonist 1 (hydrochloride) can effectively block the binding of androgens to the AR, thereby reducing proliferation and survival signals in prostate cancer cells. This mechanism of action has made it a subject of intense investigation in clinical trials.

Moreover, AR antagonist 1 (hydrochloride) has been explored for its potential in treating benign prostatic hyperplasia (BPH). BPH is a common condition among aging males characterized by an enlargement of the prostate gland, which can lead to urinary symptoms. By inhibiting AR activity, this compound can help alleviate these symptoms by reducing prostate size and improving urinary flow. The hydrochloride formulation ensures that the drug is well-tolerated and effective across a broad range of patients.

The compound's efficacy has also been studied in the context of hormonal disorders where AR activity plays a significant role. For instance, certain types of breast cancer are driven by estrogen receptor activity that can be influenced by androgen receptors. AR antagonist 1 (hydrochloride) has shown promise in preclinical studies by modulating these pathways, potentially offering a new therapeutic strategy for patients with hormone-sensitive breast cancer.

Recent advancements in drug delivery systems have further enhanced the potential of AR antagonist 1 (hydrochloride). Nanoparticle-based delivery systems, liposomes, and other innovative formulations have been developed to improve targeted delivery and reduce side effects. These advancements not only enhance the therapeutic efficacy but also improve patient compliance by minimizing adverse reactions.

The chemical structure of AR antagonist 1 (hydrochloride) is meticulously designed to ensure high selectivity for the AR while minimizing off-target effects. This selectivity is crucial for reducing side effects associated with broader-spectrum drugs. The hydrochloride salt form contributes to this selectivity by optimizing solubility and interaction with biological targets. Detailed molecular modeling studies have been conducted to understand the binding interactions at the atomic level, providing insights into how modifications can further enhance potency and selectivity.

Preclinical studies have provided compelling evidence of the safety and efficacy of AR antagonist 1 (hydrochloride). These studies have been instrumental in guiding clinical trial design and ensuring that patients receive treatments that are both safe and effective. The results from these studies have laid the groundwork for ongoing clinical trials aimed at evaluating its use in various medical conditions.

The development of AR antagonist 1 (hydrochloride) also highlights the importance of interdisciplinary collaboration in pharmaceutical research. Chemists, biologists, pharmacologists, and clinicians work together to translate basic research findings into tangible therapeutic solutions. This collaborative approach ensures that compounds like AR antagonist 1 (hydrochloride) are not only scientifically sound but also clinically relevant.

Looking ahead, the future prospects for AR antagonist 1 (hydrochloride) are promising. Ongoing research aims to expand its applications into other areas where AR signaling plays a role. Additionally, efforts are being made to develop combination therapies that could enhance its efficacy while minimizing resistance development. The integration of artificial intelligence and machine learning into drug discovery processes is also expected to accelerate the development pipeline for such compounds.

In conclusion, AR antagonist 1 (hydrochloride), with its CAS number 2891581-06-7, represents a significant advancement in pharmaceutical research. Its ability to modulate AR signaling holds immense potential for treating various medical conditions, particularly prostate cancer and BPH. The hydrochloride formulation enhances its stability and bioavailability, making it a viable candidate for clinical use. With continued research and development, AR antagonist 1 (hydrochloride) is poised to make substantial contributions to modern medicine.